Cas no 306736-03-8 (N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 306736-03-8
• MF: C₁₈H₁₆N₄O₅S₂
• MW: 432.473441123962
• CID: 6010245
• PubChem ID: 1713211
• Update Time: 2025-08-04

N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide
• N-(6-nitrobenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• Benzamide, N-(6-nitro-2-benzothiazolyl)-4-(1-pyrrolidinylsulfonyl)-
• Z26719065
• F0012-0243
• SR-01000394570
• Oprea1_282736
• AKOS001013713
• 306736-03-8
• EU-0000844
• N-(6-nitro-1,3-benzothiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• SR-01000394570-1

• Inchi： 1S/C18H16N4O5S2/c23-17(20-18-19-15-8-5-13(22(24)25)11-16(15)28-18)12-3-6-14(7-4-12)29(26,27)21-9-1-2-10-21/h3-8,11H,1-2,9-10H2,(H,19,20,23)
• InChI Key： AWGZARMCOZVZOI-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C([N+]([O-])=O)C=C2S1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 432.05621197g/mol
• Monoisotopic Mass: 432.05621197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• pka: 7.14±0.70(Predicted)

Additional information on N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide

Comprehensive Overview of N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 306736-03-8)

N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 306736-03-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities. The presence of both nitro and sulfonyl functional groups in its structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide combines a benzothiazole core with a pyrrolidine-sulfonyl moiety, offering a versatile scaffold for medicinal chemistry. Researchers have shown interest in this compound due to its potential role in modulating enzyme activity or interacting with biological targets. Its CAS No. 306736-03-8 serves as a unique identifier in chemical databases, facilitating accurate referencing in scientific literature.

In recent years, the demand for novel heterocyclic compounds like N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide has increased, driven by the need for innovative therapeutic agents. The compound's nitrobenzothiazole component is particularly noteworthy, as similar structures have demonstrated antimicrobial, anticancer, and anti-inflammatory properties in preclinical studies. This has led to growing interest in its potential applications in personalized medicine and targeted drug delivery systems.

The synthesis of CAS No. 306736-03-8 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. Its stability under various conditions makes it suitable for further formulation studies, addressing current challenges in drug solubility and bioavailability that many researchers are actively working to solve.

From a commercial perspective, N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide represents an important intermediate in the development of new chemical entities. Pharmaceutical companies and research institutions are increasingly focusing on such sulfonamide-containing compounds as they explore treatments for various health conditions. The compound's structural complexity offers multiple sites for chemical modification, allowing for the creation of derivative libraries for high-throughput screening.

Environmental and safety considerations for handling CAS No. 306736-03-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this material. These precautions align with the current industry focus on green chemistry and sustainable research practices, topics that are increasingly important to both researchers and the general public.

The future research directions for N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide may include detailed pharmacological profiling, structure-activity relationship studies, and potential formulation development. As the scientific community continues to explore nitrogen-containing heterocycles, this compound's unique combination of functional groups positions it as an interesting subject for further investigation in various therapeutic areas.

For researchers interested in small molecule drug discovery, CAS No. 306736-03-8 offers an excellent example of how strategic molecular design can yield compounds with potential biological relevance. The compound's dual functionality—combining electron-withdrawing (nitro) and electron-donating (pyrrolidine) groups—creates interesting electronic properties that may influence its interactions with biological targets, a feature that computational chemists are particularly interested in modeling.

In conclusion, N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide represents a fascinating case study in modern medicinal chemistry. Its structural features, identified by CAS No. 306736-03-8, combine several pharmacologically relevant motifs that continue to drive research interest. As the field moves toward more targeted therapies and precision medicine, compounds with such well-designed architectures will likely play an increasingly important role in addressing unmet medical needs.